Cas no 2007915-73-1 (4-Bromopyridin-3-amine hydrochloride)

• Product Name: 4-Bromopyridin-3-amine hydrochloride
• CAS No: 2007915-73-1
• MF: C₅H₆BrClN₂
• MW: 209.471539020538
• CID: 4827745
• Update Time: 2025-10-29

4-Bromopyridin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyridin-3-amine hydrochloride

• Inchi： 1S/C5H5BrN2.ClH/c6-4-1-2-8-3-5(4)7;/h1-3H,7H2;1H
• InChI Key： UDDRCIUVBFODBS-UHFFFAOYSA-N
• SMILES： BrC1C=CN=CC=1N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.8
• Topological Polar Surface Area: 38.9

Additional information on 4-Bromopyridin-3-amine hydrochloride

4-Bromopyridin-3-amine Hydrochloride: A Versatile Chemical Intermediate for Modern Research and Innovation

4-Bromopyridin-3-amine hydrochloride (CAS No. 2007915-73-1) is a significant chemical compound widely utilized in pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its molecular formula C5H6BrClN2, serves as a key intermediate in the synthesis of various bioactive molecules and functional materials. With the increasing demand for novel compounds in drug discovery and advanced material development, 4-Bromopyridin-3-amine HCl has garnered attention for its reactivity and versatility. Its structural features, including the bromine substituent and amine group, make it an ideal building block for constructing complex molecular architectures, aligning with current trends in green chemistry and sustainable synthesis practices.

The physicochemical properties of 4-Bromopyridin-3-amine hydrochloride contribute to its broad applicability. It typically appears as a white to off-white crystalline powder with good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). This solubility profile facilitates its use in various reaction conditions, from aqueous media to organic phases. The compound's stability under standard storage conditions ensures its reliability in laboratory settings, while its molecular weight of 209.47 g/mol allows for precise stoichiometric calculations in synthetic protocols. Researchers often leverage these properties to optimize reaction yields and minimize waste, addressing growing concerns about environmental impact and resource efficiency in chemical processes.

In pharmaceutical applications, 4-Bromopyridin-3-amine HCl plays a crucial role as a precursor in the development of active pharmaceutical ingredients (APIs). It is commonly employed in Suzuki-Miyaura cross-coupling reactions, Buchwald-Hartwig aminations, and other palladium-catalyzed transformations to introduce pyridine motifs into drug candidates. These motifs are prevalent in molecules targeting neurological disorders, anti-inflammatory agents, and antimicrobial compounds. For instance, the compound's amine group can be functionalized to create amide or urea derivatives, enhancing binding affinity in drug-receptor interactions. This aligns with current research hotspots, such as the search for new treatments for neurodegenerative diseases like Alzheimer's and Parkinson's, where heterocyclic compounds are extensively investigated.

Beyond pharmaceuticals, 4-Bromopyridin-3-amine hydrochloride finds applications in material science, particularly in the synthesis of organic electronic materials and ligands for catalysis. Its bromine atom allows for facile incorporation into conjugated polymers or small molecules used in organic light-emitting diodes (OLEDs), solar cells, and sensors. This connects with trending topics in renewable energy and smart materials, as scientists explore sustainable alternatives to traditional electronics. Additionally, the compound serves as a ligand in transition metal complexes, enabling catalytic processes that are efficient and selective, supporting advancements in industrial chemistry and green technology initiatives.

The synthesis and handling of 4-Bromopyridin-3-amine HCl adhere to standard laboratory safety protocols, emphasizing proper ventilation, personal protective equipment (PPE), and waste disposal methods. While it is not classified under hazardous categories, users should follow general guidelines for chemical handling to ensure safety. Storage recommendations include keeping the compound in a cool, dry place away from direct sunlight to maintain its integrity over time. These practices are part of broader efforts to promote responsible science, echoing public interest in lab safety and ethical research conduct, which are frequently searched topics in educational and professional contexts.

Market dynamics for 4-Bromopyridin-3-amine hydrochloride reflect its growing importance in research and development. Global demand is driven by expansions in the pharmaceutical and biotechnology sectors, particularly in regions like North America, Europe, and Asia-Pacific. Suppliers often provide high-purity grades to meet the stringent requirements of academic and industrial labs, with pricing influenced by factors such as raw material availability and production scale. This compound is also featured in online databases and chemical marketplaces, where researchers seek reliable sources for intermediates, highlighting its role in accelerating innovation across multiple disciplines.

In conclusion, 4-Bromopyridin-3-amine hydrochloride (CAS No. 2007915-73-1) is a valuable chemical entity with diverse applications in modern science. Its utility in drug discovery, material engineering, and catalytic systems underscores its relevance to contemporary challenges, from healthcare to sustainability. As research continues to evolve, this compound will likely remain a focal point for scientists exploring new frontiers in chemistry and technology. For those interested in purchasing or learning more, it is advisable to consult reputable chemical suppliers and scientific literature to stay updated on the latest developments and best practices.